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benastatin D benastatin D
Brand Name: Vulcanchem
CAS No.: 150151-89-6
VCID: VC0114444
InChI: InChI=1S/C29H30O5/c1-4-5-6-7-15-10-16-8-9-18-19(24(16)22(31)11-15)14-21-26(27(18)33)28(34)25-20(29(21,2)3)12-17(30)13-23(25)32/h10-14,30-33H,4-9H2,1-3H3
SMILES: CCCCCC1=CC2=C(C3=CC4=C(C(=C3CC2)O)C(=O)C5=C(C4(C)C)C=C(C=C5O)O)C(=C1)O
Molecular Formula: C29H30O5
Molecular Weight: 458.5 g/mol

benastatin D

CAS No.: 150151-89-6

Main Products

VCID: VC0114444

Molecular Formula: C29H30O5

Molecular Weight: 458.5 g/mol

benastatin D - 150151-89-6

CAS No. 150151-89-6
Product Name benastatin D
Molecular Formula C29H30O5
Molecular Weight 458.5 g/mol
IUPAC Name 1,7,9,11-tetrahydroxy-13,13-dimethyl-3-pentyl-5,6-dihydrobenzo[a]tetracen-8-one
Standard InChI InChI=1S/C29H30O5/c1-4-5-6-7-15-10-16-8-9-18-19(24(16)22(31)11-15)14-21-26(27(18)33)28(34)25-20(29(21,2)3)12-17(30)13-23(25)32/h10-14,30-33H,4-9H2,1-3H3
Standard InChIKey GLNSGIZGIVNPCR-UHFFFAOYSA-N
SMILES CCCCCC1=CC2=C(C3=CC4=C(C(=C3CC2)O)C(=O)C5=C(C4(C)C)C=C(C=C5O)O)C(=C1)O
Canonical SMILES CCCCCC1=CC2=C(C3=CC4=C(C(=C3CC2)O)C(=O)C5=C(C4(C)C)C=C(C=C5O)O)C(=C1)O
Synonyms benastatin D
PubChem Compound 197349
Last Modified Nov 11 2021
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